Cas no 1251072-11-3 (3-(4-methyl-1H-pyrazol-1-yl)benzoic acid)

• Product Name: 3-(4-methyl-1H-pyrazol-1-yl)benzoic acid
• CAS No: 1251072-11-3
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 4581861
• PubChem ID: 61228768
• Update Time: 2024-11-06

3-(4-methyl-1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-1H-pyrazol-1-yl)benzoic acid
• Benzoic acid, 3-(4-methyl-1H-pyrazol-1-yl)-
• 3-(4-methylpyrazol-1-yl)benzoic acid
• BAC07211
• AKOS010478295
• starbld0021649
• 3-(4-Methyl-1H-pyrazol-1-yl)benzoicacid
• SCHEMBL20462878
• 1251072-11-3
• F84378
• Z784678598
• EN300-1723291

• Inchi： 1S/C11H10N2O2/c1-8-6-12-13(7-8)10-4-2-3-9(5-10)11(14)15/h2-7H,1H3,(H,14,15)
• InChI Key： HLSKPIKSWVNKQZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(N2C=C(C)C=N2)=C1

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles